Cas no 201863-52-7 (2,1,3-Benzoxadiazole-4,7-diamine, N,N-dimethyl-)
2,1,3-Benzoxadiazole-4,7-diamine, N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzoxadiazole-4,7-diamine, N,N-dimethyl-
- 4-N,4-N-dimethyl-2,1,3-benzoxadiazole-4,7-diamine
- AKOS003367176
- N4,N4-dimethyl-2,1,3-benzoxadiazole-4,7-diamine
- N,N-dimethyl-2,1,3-benzoxadiazole-4,7-diamine
- STK466175
- n4,n4-Dimethylbenzo[c][1,2,5]oxadiazole-4,7-diamine
- CS-0300256
- N-(7-AMINO-2,1,3-BENZOXADIAZOL-4-YL)-N,N-DIMETHYLAMINE
- 201863-52-7
- EN300-766946
- SCHEMBL24506926
-
- Inchi: 1S/C8H10N4O/c1-12(2)6-4-3-5(9)7-8(6)11-13-10-7/h3-4H,9H2,1-2H3
- InChI Key: QWMVFHJTEJNBHE-UHFFFAOYSA-N
- SMILES: O1N=C2C(=C([H])C([H])=C(C2=N1)N(C([H])([H])[H])C([H])([H])[H])N([H])[H]
Computed Properties
- Exact Mass: 178.08546096Da
- Monoisotopic Mass: 178.08546096Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 68.2Ų
2,1,3-Benzoxadiazole-4,7-diamine, N,N-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1370926-50mg |
n4,n4-Dimethylbenzo[c][1,2,5]oxadiazole-4,7-diamine |
201863-52-7 | 98% | 50mg |
¥24494 | 2023-02-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1370926-100mg |
n4,n4-Dimethylbenzo[c][1,2,5]oxadiazole-4,7-diamine |
201863-52-7 | 98% | 100mg |
¥22005 | 2023-02-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1370926-250mg |
n4,n4-Dimethylbenzo[c][1,2,5]oxadiazole-4,7-diamine |
201863-52-7 | 98% | 250mg |
¥24915 | 2023-02-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1370926-500mg |
n4,n4-Dimethylbenzo[c][1,2,5]oxadiazole-4,7-diamine |
201863-52-7 | 98% | 500mg |
¥27991 | 2023-02-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1370926-1g |
n4,n4-Dimethylbenzo[c][1,2,5]oxadiazole-4,7-diamine |
201863-52-7 | 98% | 1g |
¥31233 | 2023-02-23 | |
| Enamine | EN300-766946-0.05g |
N4,N4-dimethyl-2,1,3-benzoxadiazole-4,7-diamine |
201863-52-7 | 95.0% | 0.05g |
$528.0 | 2025-03-21 | |
| Enamine | EN300-766946-0.1g |
N4,N4-dimethyl-2,1,3-benzoxadiazole-4,7-diamine |
201863-52-7 | 95.0% | 0.1g |
$553.0 | 2025-03-21 | |
| Enamine | EN300-766946-0.25g |
N4,N4-dimethyl-2,1,3-benzoxadiazole-4,7-diamine |
201863-52-7 | 95.0% | 0.25g |
$579.0 | 2025-03-21 | |
| Enamine | EN300-766946-0.5g |
N4,N4-dimethyl-2,1,3-benzoxadiazole-4,7-diamine |
201863-52-7 | 95.0% | 0.5g |
$603.0 | 2025-03-21 | |
| Enamine | EN300-766946-1.0g |
N4,N4-dimethyl-2,1,3-benzoxadiazole-4,7-diamine |
201863-52-7 | 95.0% | 1.0g |
$628.0 | 2025-03-21 |
2,1,3-Benzoxadiazole-4,7-diamine, N,N-dimethyl- Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 2,1,3-Benzoxadiazole-4,7-diamine, N,N-dimethyl-
2,1,3-Benzoxadiazole-4,7-diamine, N,N-dimethyl- (CAS No. 201863-52-7)
The compound 2,1,3-Benzoxadiazole-4,7-diamine, N,N-dimethyl- (CAS No. 201863-52-7) is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzoxadiazoles, which are heterocyclic aromatic compounds with a fused benzene ring and a diazole ring. The benzoxadiazole core is known for its unique electronic properties and structural rigidity, making it a valuable component in various applications.
The N,N-dimethyl substitution on the diamine positions of the benzoxadiazole ring introduces additional functionality to the molecule. This substitution pattern not only enhances the compound's stability but also modulates its electronic properties. Recent studies have highlighted the potential of this compound in optoelectronic materials, where its ability to act as a charge transport layer has been extensively explored. Researchers have demonstrated that the benzoxadiazole derivative exhibits excellent charge mobility and thermal stability, making it a promising candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices.
In addition to its electronic applications, 2,1,3-Benzoxadiazole-4,7-diamine, N,N-dimethyl- has shown potential in the field of biomedical research. Its unique structure allows for selective binding to certain biomolecules, making it a valuable tool in drug delivery systems and diagnostic assays. Recent advancements in medicinal chemistry have leveraged this property to develop targeted therapies for various diseases, including cancer and neurodegenerative disorders.
The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and subsequent alkylation reactions. The benzoxadiazole skeleton is often synthesized via cyclization reactions involving o-aminothiophenol derivatives or related precursors. The introduction of the N,N-dimethyl groups is achieved through alkylation or methylation reactions under controlled conditions to ensure high yields and purity.
From a structural standpoint, the benzoxadiazole ring system is characterized by its aromaticity and conjugation effects. The presence of nitrogen atoms in the diazole ring contributes to its electron-deficient nature, which is further modulated by the dimethylamine substituents. This combination results in a molecule with both electron-withdrawing and electron-donating properties, depending on the specific context of its application.
Recent research has also explored the use of this compound as a building block for constructing advanced materials with tailored properties. For instance, self-assembled monolayers (SAMs) formed by this compound have shown remarkable stability and functionality in sensor applications. The ability to form ordered structures at interfaces makes it an attractive candidate for designing nanoscale devices with precise control over surface properties.
In conclusion, 2,1,3-Benzoxadiazole-4,7-diamine, N,N-dimethyl- (CAS No. 201863-52-7) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups provide a platform for innovative solutions in optoelectronics, biomedicine, and materials science. As research continues to uncover new possibilities for this compound, its role in advancing cutting-edge technologies is expected to grow significantly.
201863-52-7 (2,1,3-Benzoxadiazole-4,7-diamine, N,N-dimethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)